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Compound of Interest

Compound Name: 1-Ethynyl-4-methyl-2-nitrobenzene

Cat. No.: B3002360

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the synthesis and potential

applications of 1-Ethynyl-4-methyl-2-nitrobenzene, a versatile building block in medicinal
chemistry and materials science.

Chemical Properties and Data

Table 1: Physicochemical Properties of 1-Ethynyl-4-methyl-2-nitrobenzene
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Property Value Reference
CAS Number 875768-16-4 [1]
Molecular Formula CoH7NO2 [1]
Molecular Weight 161.16 g/mol [1]
Not explicitly available, likely a
Appearance .
solid
Melting Point Not explicitly available
Boiling Point Not explicitly available
Not explicitly available, likely
Solubility soluble in common organic

solvents

Table 2: Spectroscopic Data for the structurally related 1-Ethynyl-4-nitrobenzene

(Note: This data is for a closely related compound and should be used for comparative

purposes only)

Spectroscopy

Characteristic Peaks

Reference

1H NMR (CDCls)

58.19 (d, J=8.4 Hz, 2H), 7.64
(d, J=8.7 Hz, 2H), 3.36 (s, 1H)

[2]

13C NMR (CDCls)

Signals for aromatic carbons
and two sp-hybridized alkyne

carbons

[3]

IR Spectroscopy

Characteristic peaks for C=C-
H (alkyne), C-NOz2 (nitro), and
aromatic C-H stretches

[3]4]

Mass Spectrometry

Molecular ion peak
corresponding to the molecular

weight

[3]
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Experimental Protocols
Protocol 1: Synthesis of 1-Ethynyl-4-methyl-2-
nitrobenzene via Sonogashira Coupling

This protocol is adapted from a procedure for a similar compound and outlines a two-step
synthesis involving a Sonogashira cross-coupling reaction followed by deprotection.[2] The
Sonogashira coupling is a reliable method for forming carbon-carbon bonds between a terminal
alkyne and an aryl or vinyl halide.[5][6]

Step 1: Sonogashira Coupling of 1-Bromo-4-methyl-2-nitrobenzene with Ethynyltrimethylsilane
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| 1-Bromo-4-methyl-2-nitrob l

Ethynyltrimethylsilane

Pd Catalyst (e.g., Pd(PPhs)2Clz)

A A
Cu(I) Cocatalyst (e.g., Cul) Reaction Mixture |—>| Stirring at Elevated Temperature |—>| ‘Work-up and Purification |—>| 1-((Trimethylsilyl)ethynyl)-4-methyl-2-nitrobenzene
A

Base (e.g., NEt3)

Solvent (e.g., THF or Toluene)

Inert Atmosphere (N2 or Ar)

|1-((Trimethylsilyl)ethynyl) 4-methyl-2-nitrot l

v
Deprotecting Agent (e.g., TBAF or K2CO3/MeOH) Reaction Mixture |—>| Stirring at Room Temperature |—>| ‘Work-up and Purification |—>| 1-Ethynyl-4-methyl-2-nitrobenzene
A

Solvent (e.g., THF or Methanol) |7
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1-Ethynyl-4-methyl-2-nitrobenzene

Organic Azide (R-N3) *
Reaction Mixture }—P{ Stirring at Room Temperature H ‘Work-up and Purification }—P{ 1,4-Disubstituted 1,2,3-Triazole
A
Copper(I) Catalyst (e.g., Cul or in situ from CuSOa/Sodium Ascorbate)

Solvent (e.g., Cyrene™, t-BuOH/H20) }—

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3002360#detailed-experimental-protocol-for-1-
ethynyl-4-methyl-2-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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